Cas no 35098-39-6 (N-(1,3-thiazol-2-yl)propanamide)

N-(1,3-thiazol-2-yl)propanamide structure
35098-39-6 structure
Product Name:N-(1,3-thiazol-2-yl)propanamide
CAS No:35098-39-6
MF:C6H8N2OS
MW:156.205519676208
CID:1468236
PubChem ID:247650
Update Time:2025-04-20

N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-thiazol-2-yl)propanamide
    • NSC62637
    • NCIOpen2_000089
    • AC1Q5NY4
    • propanamide, n-2-thiazolyl-
    • STK155930
    • CTK1C3010
    • AC1L6KPW
    • Propionamide, N-(2-thiazolyl)-
    • N-thiazol-2-yl-propionamide
    • 35098-39-6
    • SGQYBUJEJYXKCH-UHFFFAOYSA-N
    • N-(1,3-Thiazol-2-yl)propanamide #
    • DTXSID30289664
    • NSC-62637
    • DB-344011
    • SCHEMBL175217
    • AKOS002983614
    • Z28173656
    • Inchi: 1S/C6H8N2OS/c1-2-5(9)8-6-7-3-4-10-6/h3-4H,2H2,1H3,(H,7,8,9)
    • InChI Key: SGQYBUJEJYXKCH-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(CC)=O

Computed Properties

  • Exact Mass: 156.03584
  • Monoisotopic Mass: 156.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.283
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.599
  • PSA: 41.99
  • LogP: 1.56460
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.